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Compound of Interest

Compound Name: UT-155

Cat. No.: B611605 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like UT-155 is paramount to maintaining a secure

and compliant laboratory environment. UT-155 is a selective and potent antagonist and

degrader of the androgen receptor (AR), under investigation for its potential in treating prostate

cancer.[1][2][3] Due to its bioactive nature, proper disposal is crucial to prevent environmental

contamination and potential health risks. This guide provides essential information and step-by-

step procedures for the appropriate disposal of UT-155.

Chemical and Physical Properties of UT-155
A summary of the known quantitative data for UT-155 is presented below for easy reference.

This information is critical for understanding the compound's characteristics and for making

informed decisions on its handling and disposal.
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Property Value

Molecular Formula C₂₀H₁₅F₄N₃O₂

Molecular Weight 405.35 g/mol

CAS Number 2031161-35-8

Appearance White to off-white solid

Solubility DMSO: ≥ 130 mg/mL

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

2 years

Disposal Protocol for UT-155
While a specific Safety Data Sheet (SDS) for UT-155 is not publicly available, based on the

information for similar androgen receptor antagonists like Enzalutamide, UT-155 should be

treated as a hazardous chemical waste.[4] The following protocol outlines the necessary steps

for its safe disposal.

Personal Protective Equipment (PPE)
Before handling UT-155 for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Waste Segregation and Collection
Designated Waste Container: All waste containing UT-155, including unused compound,

solutions, and contaminated materials (e.g., pipette tips, vials, gloves), must be collected in a

dedicated and clearly labeled hazardous waste container.
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Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "UT-155," and the approximate concentration and quantity.

Incompatible Materials: Do not mix UT-155 waste with other incompatible waste streams.

Storage of Waste
Secure Location: Store the sealed hazardous waste container in a designated and secure

satellite accumulation area within the laboratory.

Secondary Containment: It is best practice to use secondary containment to prevent the

spread of material in case of a leak.

Final Disposal
Institutional Procedures: Follow your institution's established procedures for the disposal of

hazardous chemical waste.

Environmental Health and Safety (EHS): Contact your institution's Environmental Health and

Safety (EHS) department to arrange for the pickup and disposal of the UT-155 waste.

Professional hazardous waste disposal services should be used.[4]

Do Not:

Dispose of UT-155 down the drain.

Throw UT-155 in the regular trash.[5][6]

Experimental Workflow for UT-155 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UT-155 in a laboratory setting.
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UT-155 Disposal Workflow

Signaling Pathway Context: Androgen Receptor
Degradation
UT-155 functions as a selective androgen receptor (AR) degrader.[3] This mechanism of action

involves the targeted degradation of the AR protein, which is a key driver in the progression of

certain cancers. The diagram below provides a simplified representation of this signaling

pathway.
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Simplified AR Degradation Pathway by UT-155

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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